(S)-4-Benzyl-3-(bromomethyl)morpholine

• CAS RN: 681851-29-6
• Molecular Formula: C12H16BrNO
• Molecular Weight: 270.17 g/mol
• IUPAC Name: (3S)-4-benzyl-3-(bromomethyl)morpholine
• InChI: InChI=1S/C12H16BrNO/c13-8-12-10-15-7-6-14(12)9-11-4-2-1-3-5-11/h1-5,12H,6-10H2/t12-/m1/s1
• InChI Key: OJWVKKGXRCSUAF-GFCCVEGCSA-N
• Isomeric SMILES: C1COC[C@H](N1CC2=CC=CC=C2)CBr
• SMILES: C1COCC(N1CC2=CC=CC=C2)CBr

Description

Morpholine is a common motif in natural products and biologically relevant compounds. It’s an organic chemical compound having the chemical formula O(CH2CH2)2NH. Bromomethane, also known as methyl bromide, is an organobromine compound with formula CH3Br.

Synthesis Analysis

Morpholines can be synthesized from 1,2-amino alcohols and related compounds. A method was developed for the synthesis of substituted morpholines by a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides.

Molecular Structure Analysis

Morpholine has a heterocyclic ring that is present in many compounds of biological and pharmaceutical relevance. Bromomethane is a colorless, odorless, nonflammable gas produced both industrially and biologically. It has a tetrahedral shape.

Chemical Reactions Analysis

Morpholines can undergo a diversity of chemical reactions. Bromomethane is produced for agricultural and industrial use by treating methanol with bromine in the presence of sulfur or hydrogen sulfide.

Physical And Chemical Properties Analysis

Morpholine is a colorless, oily, hygroscopic, volatile liquid with a characteristic amine odor. Bromomethane is a colorless gas with a chloroform-like odor.

Mechanism of Action

Amorolfine, a morpholine antifungal drug, inhibits the fungal enzymes D14 reductase and D7-D8 isomerase. This inhibition affects fungal sterol synthesis pathways, depleting ergosterol and causing ignosterol to accumulate in the fungal cytoplasmic cell membranes.

Safety and Hazards

Morpholine causes skin irritation, serious eye irritation, and may cause respiratory irritation. Bromomethane is flammable and harmful if swallowed. It causes severe skin burns and eye damage, may cause respiratory irritation, and is suspected of damaging fertility.